2,4-Diisocyanato-1-methylbenzene

• CAS No.: 584-84-9
• Product Name: 2,4-Diisocyanato-1-methylbenzene
• Molecular Formula: C9H6N2O2; CH3C6H3(NCO)2; C9H6N2O2
• Molecular Weight: 174.16 g/mol
• IUPAC Name: 2,4-diisocyanato-1-methylbenzene
• Standard InChI: InChI=1S/C9H6N2O2/c1-7-2-3-8(10-5-12)4-9(7)11-6-13/h2-4H,1H3
• Standard InChIKey: DVKJHBMWWAPEIU-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N=C=O)N=C=O
• Canonical SMILES: CC1=C(C=C(C=C1)N=C=O)N=C=O
• Boiling Point: 484 °F at 760 mm Hg (EPA, 1998); 251.0 °C; 251 °C; 484°F
• Colorform: Water-white to pale yellow liquid; Clear faintly yellow liquid; Colorless to pale yellow, solid or liquid (above 71 °F); Liquid at room temperature ... Darkens on exposure to sunlight
• Density: 1.2244 at 68 °F (EPA, 1998); 1.2244 at 20 °C/4 °C; Relative density (water = 1): 1.2; 1.2244 at 68°F; 1.22
• Flash Point: 270 °F (EPA, 1998); 260 °F (127 °C); 127 °C c.c.; 270°F for an 80/20% 2,4/ 2,6 TDI mixture; 260°F
• Melting Point: 67.1 to 70.7 °F (EPA, 1998); 20.5 °C; 22 °C; 67.1-70.7°F; 71°F
• Physical Description: Toluene-2,4-diisocyanate appears as colorless to yellow or dark liquid or solid with a sweet, fruity, pungent odor. Melting point 68°F (20° C). Evolves CO2 when moist. This can cause over-pressurization in an enclosed space.Toxic and carcinogenic. Used in polyurethane foams, coatings in floor and wood finishes, sealers, paints, concrete sealers for aircraft and tank trucks, elastomers in clay pipe seals, elastomers and coatings, and crosslinking agent for nylon. Rate of onset: Immediate Persistence: Hours - weeks Odor threshold: 0.4 - 2 ppm Source/use/other hazard: Polyurethane (wood coatings, foam), nylon industries; skin irritant.; Liquid; COLOURLESS-TO-PALE YELLOW LIQUID OR CRYSTALS WITH PUNGENT ODOUR. TURNS PALE YELLOW ON EXPOSURE TO AIR.; Colorless to pale-yellow solid or liquid (above 71°F) with a sharp, pungent odor.
• Description: Toluene Diisocyanate is a synthetic mixture of the 2,4- and 2,6-isomers is a volatile, colorless to pale yellow liquid that is soluble in many organic solvents. These isomers are used primarily in the synthesis of polyurethane foams. When heated to decomposition, toluene diisocyanate emits toxic fumes of cyanides and nitrogen oxides. Exposure of humans to toluene diisocyanate causes tissue irritation, especially to the mucous membranes, and can produce severe respiratory problems. These isomers are reasonably anticipated to be human carcinogens. (NCI05); Toluene-2,4-diisocyanate appears as colorless to yellow or dark liquid or solid with a sweet, fruity, pungent odor. Melting point 68°F (20° C). Evolves CO2 when moist. This can cause over-pressurization in an enclosed space.Toxic and carcinogenic. Used in polyurethane foams, coatings in floor and wood finishes, sealers, paints, concrete sealers for aircraft and tank trucks, elastomers in clay pipe seals, elastomers and coatings, and crosslinking agent for nylon. Rate of onset: Immediate Persistence: Hours - weeks Odor threshold: 0.4 - 2 ppm Source/use/other hazard: Polyurethane (wood coatings, foam), nylon industries; skin irritant.; Toluene diisocyanate exists in two isomeric forms (2,4-toluene diisocyanate and 2,6-toluene diisocyanate) which have similar properties and effects. Toluene diisocyanate is produced commercially as an 80:20 (2,4-toluene diisocyanate:2,6-toluene diisocyanate) mixture of the two isomers. At room temperature, the mixture is a clear, pale yellow liquid with a sharp, pungent odor. It should be stored under refrigeration, away from light and moisture in a tightly closed container under an inert atmosphere. Toluene diisocyanate is insoluble in water and miscible with most common organic solvents.
• Shelf Life: Darkens on exposure to sunlight.
• Solubility: Decomposes (NTP, 1992); Very soluble in acetone, benzene, ethyl ether; Soluble in ether. acetone, and other organic solvents; Miscible with alcohol (decomposition). Miscible with ether, acetone, benzene, carbon tetrachloride, chlorobenzene, diglycol monomethyl ether, kerosene, olive oil; Solubility in water: reaction; Insoluble
• Synonyms: 2,4-Diisocyanato-1-methylbenzene; Isocyanic Acid 4-Methyl-m-phenylene Ester; 1,3-Diisocyanato-4-methylbenzene; 2,4-Diisocyanato-1-methylbenzene; 2,4-Diisocyanatotoluene; 2,4-TDI; 2,4-Toluene Diisocyanate; 2,4-Toluylene Diisocyanate; 2,4-Tolylene Diis
• Vapor Density: 6 (EPA, 1998) (Relative to Air); 6.0 (Air = 1); Relative vapor density (air = 1): 6.0; 6
• Vapor Pressure: 1 mm Hg at 176 °F (EPA, 1998); 0.01 mmHg; 8.0X10-3 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 1.3; 0.01 mmHg at 77°F; (77°F): 0.01 mmHg
• PubChem Compound: 11443
• Last Modified: Nov 11 2021